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Cat. No.: B044167

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricyclohexyltin chloride, with the CAS number 3091-32-5, is an organotin compound
featuring a central tin atom bonded to three cyclohexyl groups and one chlorine atom. This
compound serves as a crucial intermediate and reagent in various fields of chemical synthesis.
Its sterically hindered structure imparts unique reactivity and stability, making it a valuable tool
in organic and organometallic chemistry. This guide provides a comprehensive overview of its
properties, synthesis, analytical characterization, and potential biological implications, tailored
for a scientific audience.

Physicochemical Properties

Tricyclohexyltin chloride is a white to off-white solid at room temperature.[1][2][3] It is
characterized by its insolubility in water but shows solubility in various organic solvents such as
ethanol, ether, toluene, chloroform, and xylene.[2][3][4]

Table 1: Physical and Chemical Properties of Tricyclohexyltin Chloride
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Property Value Reference
CAS Number 3091-32-5 [1]
Molecular Formula C18H33CISn [5]
Molecular Weight 403.62 g/mol [5][6]
Appearance White to off-white solid [11121[3]
Melting Point 123-129 °C [L1[2113114]
Boiling Point >250 °C [31[7]

Insoluble in water; Soluble in
Solubility ethanol, ether, toluene, [21[3114]

chloroform, xylene

. Typically available as 95% or
Purity [2][6]
97% pure

Synthesis and Reactions

Tricyclohexyltin chloride is primarily synthesized through the reaction of a
cyclohexylmagnesium halide (Grignard reagent) with tin tetrachloride.[8] This method allows for
the controlled introduction of the bulky cyclohexyl groups onto the tin atom.

Experimental Protocol: Synthesis via Grighard Reaction

A detailed method for the preparation of tricyclohexyltin chloride is described in US Patent
3,355,468. The following is a summary of the protocol:

o Reaction Setup: A reaction vessel is charged with tin tetrachloride in a suitable solvent like
xylene.

e Grignard Reagent Addition: A solution of cyclohexylmagnesium chloride in an ether solvent is
added to the tin tetrachloride solution. The molar ratio of the Grignard reagent to tin
tetrachloride is crucial and should be maintained at approximately 3:1. The addition is
performed while agitating the reaction mixture to ensure uniformity.
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o Temperature Control: The reaction temperature is typically maintained between 25 °C and 95
°C.

» Reaction Work-up: After the addition is complete, the reaction mixture is hydrolyzed, for
example, by the addition of water. The organic layer containing the product is then
separated.

 Purification: The solvent is removed from the organic layer by distillation. The resulting
residue is then purified by recrystallization from a solvent such as isopropanol. The purified
tricyclohexyltin chloride precipitates as a white crystalline solid upon cooling, which is then
filtered, washed, and dried.

Chemical Reactivity

Tricyclohexyltin chloride is a versatile precursor for the synthesis of other organotin
compounds.[9] The chloride ligand can be readily substituted by other functional groups. For
instance, hydrolysis with a base like sodium hydroxide yields tricyclohexyltin hydroxide.[9] It is
also used in the preparation of dicyclohexyl disulfide and in the synthesis of organotin
derivatives of 2-thiophene carboxylic acid, which have shown potential as enzyme inhibitors
and antibacterial agents.[2][4][10][11]

Analytical Characterization

A combination of spectroscopic techniques is employed to characterize the structure and purity
of tricyclohexyltin chloride.

Table 2: Spectroscopic Data for Tricyclohexyltin Chloride
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Technique Key Observations

Complex multiplets in the aliphatic region
1H NMR corresponding to the protons of the cyclohexyl

rings.

Signals in the range of 25-67 ppm for the carbon
13C NMR
atoms of the cyclohexyl groups.

Characteristic absorption bands for Sn-C and

Infrared (IR) Spectroscopy sn-Cl bond
n- onds.

Provides the molecular ion peak and a
Mass Spectrometry (EI-MS) fragmentation pattern consistent with the

structure.

Experimental Protocol: General Considerations for

Spectroscopic Analysis

 NMR Spectroscopy: For *H and 3C NMR, the sample is typically dissolved in a deuterated
solvent such as chloroform-d (CDCIsz). Chemical shifts are reported in parts per million (ppm)
relative to an internal standard like tetramethylsilane (TMS).

» IR Spectroscopy: The IR spectrum can be obtained from a solid sample, for example, as a
KBr pellet or a mull. The spectrum reveals the vibrational frequencies of the functional
groups present in the molecule.

o Mass Spectrometry: Electron lonization Mass Spectrometry (EI-MS) is commonly used to
determine the molecular weight and fragmentation pattern, confirming the molecular formula.

For unambiguous determination of the three-dimensional structure, single-crystal X-ray
diffraction can be performed on a suitable crystal of the compound or its derivatives.[9]

Safety and Toxicology

Tricyclohexyltin chloride is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled.[1][12][13][14] It is also very toxic to aquatic life with long-lasting
effects.[1][12]
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Table 3: Hazard and Safety Information for Tricyclohexyltin Chloride

Hazard Statement Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H302: Harmful if swallowed.

) ) ) P270: Do not eat, drink or smoke when using
H312: Harmful in contact with skin. )
this product.

o P280: Wear protective gloves/protective
H332: Harmful if inhaled. _
clothing.

H410: Very toxic to aquatic life with long lasting P301+P312: IF SWALLOWED: Call a POISON
effects. CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P501: Dispose of contents/container to an

approved waste disposal plant.

Data sourced from multiple safety data sheets.[1][12][13][14]

Biological Activity and Signaling Pathways

While specific studies on the signaling pathways of tricyclohexyltin chloride are limited, the
biological activities of related organotin compounds, such as trimethyltin chloride, have been
investigated. These studies provide insights into the potential mechanisms of action for
tricyclohexyltin chloride.

Organotin compounds are known to be neurotoxic and immunotoxic.[15] Studies on trimethyltin
chloride have shown that it can induce apoptosis in human neuroblastoma cells. This process
appears to be regulated by a balance and cross-talk between the NF-kB and MAPK signaling
pathways.[7] Furthermore, trimethyltin chloride has been found to induce pyroptosis and
immune dysfunction in fish cells by activating the NF-kB pathway through oxidative stress.[10]
[16]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b044167?utm_src=pdf-body
https://patents.google.com/patent/US3355468A/en
https://www.americanelements.com/tricyclohexyltin-chloride-3091-32-5
https://www.chemicalbook.com/SpectrumEN_3091-32-5_Raman.htm
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Diffraction_Scattering_Techniques/X-ray_Crystallography
https://www.benchchem.com/product/b044167?utm_src=pdf-body
https://www.benchchem.com/product/b044167?utm_src=pdf-body
https://dev.spectrabase.com/compound/HcKdoLsiEhb
https://pubmed.ncbi.nlm.nih.gov/23423712/
https://pubmed.ncbi.nlm.nih.gov/39004893/
https://www.researchgate.net/publication/374159515_Trimethyltin_chloride_induces_apoptosis_and_DNA_damage_via_ROSNF-kB_in_grass_carp_liver_cells_causing_immune_dysfunction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Given these findings, it is plausible that tricyclohexyltin chloride may exert its toxicity through
similar mechanisms involving the modulation of key signaling pathways like NF-kB and MAPK,
potentially triggered by the induction of oxidative stress.

Postulated Signaling Pathway

The following diagram illustrates a postulated signaling pathway for the biological effects of
tricyclohexyltin chloride, based on data from related organotin compounds.

Tricyclohexyltin Chloride

Induces

Reactive Oxygen Species (ROS)
Generation

Activates Activates

MAPK Pathway Activation

NF-kB Pathway Activation (INK, ERK, p38)

Immune Dysfunction Apoptosis

Click to download full resolution via product page

Caption: Postulated signaling cascade for Tricyclohexyltin chloride toxicity.

Experimental Workflow for Investigating Biological
Activity
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Researchers investigating the biological effects of tricyclohexyltin chloride could follow a
workflow similar to the one outlined below.

| Cell Culture Treatment with [
=

Chloride

ROS Measurement Western Blot Analysis for Apoptosis Assay Pyroptosis Markers Gene Expression Analysis

Cytotoxicity Assay
(e.g., DCFH-DA) NF-kB and MAPK pathway proteins (e.g., Annexin V/PI staining) (e.g., Caspase-1 activity, IL-1 release) (RT-gPCR)

(e.g., MTT, LDH)

> of |
| l<

»|  Molecular -

Click to download full resolution via product page

Caption: Experimental workflow for mechanistic studies.

Conclusion

Tricyclohexyltin chloride is a valuable organotin reagent with well-defined physicochemical
properties and established synthetic routes. Its utility in chemical synthesis is complemented by
a growing understanding of the potential biological activities of organotin compounds. For
researchers, a thorough understanding of its synthesis, characterization, and safe handling is
paramount. Further investigation into its specific interactions with biological systems,
particularly its impact on signaling pathways, will be crucial for a complete toxicological profile
and for identifying any potential therapeutic or adverse effects. This guide serves as a
foundational resource for scientists and professionals working with this important chemical
entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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